Gold--zirconium (1/1)

• CAS No.: 194083-81-3
• Molecular Formula: AuZr
• Molecular Weight: 288.19 g/mol
• IUPAC Name: gold;zirconium
• InChI: InChI=1S/Au.Zr
• InChI Key: YPANPSDPZOVDOM-UHFFFAOYSA-N
• Canonical SMILES: [Zr].[Au]

Description

Gold typically forms complexes with ligands like nitrogen or oxygen (e.g., dinuclear gold(I) amidinates) , whereas zirconium commonly appears in oxides, sulfates, or alloys (e.g., Zr-1 alloy with 99.2% Zr) . In a 1:1 Au–Zr system, bonding may involve relativistic effects in gold (evident in its frontier orbital behavior) and zirconium’s high affinity for oxygen or nitrogen donors .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of gold–zirconium (1/1) can be achieved through various methods, including:

Seeded Growth Synthesis: This method involves the deposition of gold on the surface of sol-gel derived zirconia mesoparticles. The process includes the immobilization of gold nanoparticles followed by repeated seeded-growth steps.

Sol-Gel Method: This involves the hydrolysis and condensation of zirconium alkoxides in the presence of gold salts, leading to the formation of gold–zirconium composite materials.

Industrial Production Methods: Industrial production of gold–zirconium (1/1) typically involves large-scale sol-gel processes or chemical vapor deposition techniques to ensure uniformity and high purity of the final product. These methods are optimized to control the particle size, morphology, and distribution of gold within the zirconium matrix.

Chemical Reactions Analysis

Types of Reactions: Gold–zirconium (1/1) undergoes various chemical reactions, including:

Oxidation: The zirconium component can undergo oxidation to form zirconium dioxide, while gold remains inert under most conditions.

Reduction: Reduction reactions can be employed to revert oxidized zirconium back to its metallic state.

Substitution: Substitution reactions involving gold and zirconium can lead to the formation of different alloys and intermetallic compounds.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide, and other oxidizing agents can be used to oxidize zirconium.

Reducing Agents: Hydrogen gas, carbon monoxide, and other reducing agents are commonly used in reduction reactions.

Reaction Conditions: These reactions typically occur at high temperatures and may require the presence of catalysts to proceed efficiently.

Major Products:

Oxidation Products: Zirconium dioxide (ZrO₂) and gold remain as separate phases.

Reduction Products: Metallic zirconium and gold.

Substitution Products: Various gold-zirconium alloys and intermetallic compounds.

Scientific Research Applications

Gold–zirconium (1/1) has a wide range of applications in scientific research, including:

Catalysis: The compound is used as a catalyst in various chemical reactions due to its unique surface properties and high catalytic activity.

Nanotechnology: Gold–zirconium nanoparticles are employed in the development of advanced materials with applications in electronics, photonics, and energy storage.

Biomedical Applications: The biocompatibility and antimicrobial properties of gold–zirconium make it suitable for use in medical implants, drug delivery systems, and diagnostic tools.

Surface-Enhanced Spectroscopy: The compound’s ability to enhance Raman scattering and other spectroscopic techniques makes it valuable in analytical chemistry and material science.

Mechanism of Action

The mechanism of action of gold–zirconium (1/1) in its various applications involves several molecular targets and pathways:

Catalysis: The compound provides active sites for chemical reactions, facilitating the conversion of reactants to products with high efficiency.

Nanotechnology: The unique electronic and structural properties of gold–zirconium nanoparticles enable their use in enhancing the performance of electronic devices and sensors.

Biomedical Applications: The antimicrobial properties of gold–zirconium are attributed to the release of metal ions that disrupt microbial cell membranes and inhibit their growth

Comparison with Similar Compounds

Data Tables

Table 1: Key Structural Parameters of Gold and Zirconium Compounds

Compound	Bond Type	Bond Length (Å)	Coordination Geometry	Reference
[Au₂(o-Me₂-form)₂]	Au–Au	2.48–2.58	Square-planar
ZrO₂	Zr–O	~2.1	Cubic/Tetragonal
Zr-1 Alloy	Zr–Zr	3.23 (HCP)	Hexagonal Close-Packed

Table 2: Compositional Comparison of Zr-1 Alloy and Hypothetical Au–Zr (1/1)

Property	Zr-1 Alloy	Au–Zr (1/1) (Hypothetical)
Primary Elements	Zr (≥99.2%), Hf (≤4.5%)	Au (50%), Zr (50%)
Impurity Limits	Fe + Cr ≤ 0.2%	Dependent on synthesis
Typical Applications	Nuclear reactors, corrosion-resistant parts	Catalysis, electronics

Q & A

Q. What collaborative frameworks enhance interdisciplinary research on AuZr (1/1) applications, such as energy storage or catalysis?

• Methodological Answer : Implement team science models with clearly defined roles (e.g., synthetic chemists, computational modelers, and catalysis experts). Use project management tools like Gantt charts to align milestones (e.g., synthesis optimization timelines with computational validation phases) .